Cas no 2097943-94-5 (4-fluoro-N-methylpyrrolidine-2-carboxamide)

• Product Name: 4-fluoro-N-methylpyrrolidine-2-carboxamide
• CAS No: 2097943-94-5
• MF: C₆H₁₁FN₂O
• MW: 146.162744760513
• CID: 5723317
• PubChem ID: 121199954
• Update Time: 2025-06-13

4-fluoro-N-methylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-methylpyrrolidine-2-carboxamide
• F1907-2145
• AKOS026707521
• 2097943-94-5
• 2-Pyrrolidinecarboxamide, 4-fluoro-N-methyl-

• Inchi： 1S/C6H11FN2O/c1-8-6(10)5-2-4(7)3-9-5/h4-5,9H,2-3H2,1H3,(H,8,10)
• InChI Key： SYIFYHHTHLJWEZ-UHFFFAOYSA-N
• SMILES： FC1CNC(C(NC)=O)C1

Computed Properties

• Exact Mass: 146.08554114g/mol
• Monoisotopic Mass: 146.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 318.6±42.0 °C(Predicted)
• pka: 15.52±0.40(Predicted)

Additional information on 4-fluoro-N-methylpyrrolidine-2-carboxamide

Comprehensive Analysis of 4-fluoro-N-methylpyrrolidine-2-carboxamide (CAS No. 2097943-94-5): Properties, Applications, and Industry Trends

The compound 4-fluoro-N-methylpyrrolidine-2-carboxamide (CAS No. 2097943-94-5) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. As a fluorinated derivative of pyrrolidine carboxamide, this molecule combines the versatility of a five-membered nitrogen heterocycle with the electronic effects of fluorine substitution, making it valuable for drug discovery and material science.

Recent studies highlight the growing demand for fluorinated bioactive compounds, with 4-fluoro-N-methylpyrrolidine-2-carboxamide emerging as a key intermediate in developing CNS-targeting therapeutics. Its CAS No. 2097943-94-5 serves as a critical identifier for researchers investigating blood-brain barrier permeability enhancement strategies – a hot topic in neurodegenerative disease research. The compound's N-methyl carboxamide moiety contributes to improved metabolic stability, addressing a common challenge in modern medicinal chemistry.

From a synthetic chemistry perspective, the introduction of fluorine at the 4-position of pyrrolidine creates interesting stereoelectronic effects that influence molecular conformation and binding affinity. This aligns with current industry focus on 3D molecular design and conformational restriction strategies – concepts frequently searched in academic databases and patent literature. The compound's 2097943-94-5 identifier appears increasingly in publications exploring fluorine-based bioisosteres, reflecting broader trends in rational drug design.

Analytical characterization of 4-fluoro-N-methylpyrrolidine-2-carboxamide reveals distinct physicochemical properties. The fluorine atom induces a dipole moment that enhances solubility while maintaining lipophilicity – a balance highly sought after in GPCR-targeting compounds. These characteristics explain its utility in developing allosteric modulators, particularly for neurological targets where subtype selectivity remains a major research challenge.

The commercial availability of CAS No. 2097943-94-5 through specialty chemical suppliers has facilitated its adoption in high-throughput screening campaigns. Its structural features address multiple lead optimization parameters simultaneously – a quality that resonates with current fragment-based drug discovery approaches. The N-methylpyrrolidine core also appears in several FDA-approved drugs, validating its pharmacological relevance.

Emerging applications extend beyond pharmaceuticals. Materials scientists are investigating 4-fluoro-N-methylpyrrolidine-2-carboxamide derivatives for organic electronic materials, capitalizing on fluorine's ability to modify charge transport properties. This dual utility in life sciences and materials science makes 2097943-94-5 a compelling case study in interdisciplinary chemical research – a trending topic in scientific funding circles.

Quality control protocols for 4-fluoro-N-methylpyrrolidine-2-carboxamide emphasize rigorous chiral purity analysis, as the stereochemistry at the 2-position significantly impacts biological activity. Advanced techniques like HPLC-MS and NMR spectroscopy are routinely employed, reflecting industry standards for high-value intermediates. These analytical requirements align with growing regulatory emphasis on impurity profiling in drug development.

The environmental profile of CAS No. 2097943-94-5 has been evaluated through green chemistry metrics, with particular attention to fluorine waste minimization – a critical concern in sustainable manufacturing. Recent process innovations demonstrate improved atom economy in its synthesis, addressing search trends related to eco-friendly fluorination methods.

Patent analysis reveals expanding intellectual property around 4-fluoro-N-methylpyrrolidine-2-carboxamide derivatives, particularly in kinase inhibitor and ion channel modulator applications. The 2097943-94-5 scaffold appears in several clinical candidate structures, underscoring its importance in precompetitive research. This correlates with increasing searches for privileged structures in medicinal chemistry.

Future research directions for 4-fluoro-N-methylpyrrolidine-2-carboxamide include exploration of its proteolysis targeting chimera (PROTAC) applications and covalent inhibitor potential. The compound's hydrogen bond donor/acceptor balance makes it particularly suitable for targeted protein degradation strategies – one of the most searched topics in contemporary drug discovery.